Cas no 1005079-54-8 (1-(1-methanesulfonylpiperidine-3-carbonyl)-3,5-dimethylpiperidine)

• Product Name: 1-(1-methanesulfonylpiperidine-3-carbonyl)-3,5-dimethylpiperidine
• CAS No: 1005079-54-8
• MF: C₁₄H₂₆N₂O₃S
• MW: 302.432842731476
• CID: 5761199
• Update Time: 2025-05-25

1-(1-methanesulfonylpiperidine-3-carbonyl)-3,5-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethylpiperidin-1-yl)(1-(methylsulfonyl)piperidin-3-yl)methanone
• Methanone, (3,5-dimethyl-1-piperidinyl)[1-(methylsulfonyl)-3-piperidinyl]-
• 1-(1-methanesulfonylpiperidine-3-carbonyl)-3,5-dimethylpiperidine

• Inchi： 1S/C14H26N2O3S/c1-11-7-12(2)9-15(8-11)14(17)13-5-4-6-16(10-13)20(3,18)19/h11-13H,4-10H2,1-3H3
• InChI Key： KIBKMHKWUBUFEX-UHFFFAOYSA-N
• SMILES： C(N1CC(C)CC(C)C1)(C1CCCN(S(C)(=O)=O)C1)=O

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 460.8±55.0 °C(Predicted)
• pka: -0.54±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(1-methanesulfonylpiperidine-3-carbonyl)-3,5-dimethylpiperidine

Introduction to 1-(1-methanesulfonylpiperidine-3-carbonyl)-3,5-dimethylpiperidine (CAS No. 1005079-54-8) and Its Emerging Applications in Chemical Biology

The compound 1-(1-methanesulfonylpiperidine-3-carbonyl)-3,5-dimethylpiperidine, identified by the CAS number 1005079-54-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of piperidine derivatives, which are well-known for their structural versatility and biological activity. The presence of both a methanesulfonyl group and a carbonyl moiety at the 3-position of the piperidine ring introduces unique reactivity and functional properties, making it a valuable scaffold for drug discovery and mechanistic studies.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine-based scaffolds in the development of small-molecule inhibitors and probes. The 1-(1-methanesulfonylpiperidine-3-carbonyl)-3,5-dimethylpiperidine structure offers a rich chemical space for modulating biological targets, particularly those involving protein-protein interactions or enzyme inhibition. The methanesulfonyl group, for instance, serves as an excellent leaving group in nucleophilic substitution reactions, while the carbonyl functionality can participate in hydrogen bonding or coordinate with metal ions, depending on the context.

In the context of contemporary research, this compound has garnered attention for its role as an intermediate in the synthesis of more complex bioactive molecules. The 3,5-dimethylpiperidine moiety enhances lipophilicity and metabolic stability, making it an attractive feature for drug-like properties. Studies have demonstrated its utility in generating libraries of derivatives for high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents. The compound’s ability to undergo selective modifications at multiple positions allows researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles.

One particularly intriguing application of 1-(1-methanesulfonylpiperidine-3-carbonyl)-3,5-dimethylpiperidine is in the development of protease inhibitors. Proteases play a crucial role in various biological pathways, including inflammation, cancer progression, and viral replication. By leveraging the reactivity of the carbonyl group and the electrophilic nature of the methanesulfonyl moiety, researchers have designed analogs that exhibit potent inhibitory activity against target proteases. These inhibitors have shown promise in preclinical studies as potential treatments for diseases such as cancer and infectious disorders.

The compound’s structural features also make it a compelling candidate for use as a chiral building block in asymmetric synthesis. Chirality is a critical factor in many drugs, influencing their biological activity and selectivity. The dimethyl substitution at the 3- and 5-positions imparts steric hindrance that can be exploited to control stereoselectivity during synthesis. This has led to reports of efficient enantioselective transformations using this scaffold, paving the way for the development of enantiopure compounds with enhanced therapeutic efficacy.

Furthermore, recent computational studies have explored the molecular interactions of 1-(1-methanesulfonylpiperidine-3-carbonyl)-3,5-dimethylpiperidine with biological targets using molecular dynamics simulations and docking algorithms. These studies have provided insights into how modifications to the piperidine core can influence binding affinity and specificity. For example, replacing one methyl group with a hydroxyl or amino substituent has been shown to alter binding modes significantly, offering new avenues for optimizing drug candidates.

The growing interest in fragment-based drug design has also positioned this compound as a valuable starting point for generating lead compounds. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with moderate affinity before being optimized into full-length drugs. The structural simplicity and reactivity of 1-(1-methanesulfonylpiperidine-3-carbonyl)-3,5-dimethylpiperidine make it an ideal candidate for such strategies. Researchers have successfully used this scaffold to develop fragments that interact with kinases, GPCRs (G-protein coupled receptors), and other membrane-bound proteins.

In conclusion,1-(1-methanesulfonylpiperidine-3-carbonyl)-3,5-dimethylpiperidine (CAS No. 1005079-54-8) is a versatile molecule with broad applications in chemical biology and pharmaceutical research. Its unique structural features enable it to serve as an intermediate in drug synthesis, a probe for studying biological mechanisms, and a scaffold for developing novel therapeutics. As research continues to uncover new ways to exploit its reactivity and functional properties,this compound is poised to play an increasingly important role in advancing our understanding of disease processes and developing next-generation treatments.